(R)-3-((tert-Butoxycarbonyl)amino)-2-(4-nitrobenzyl)propanoic acid

• Molecular Formula: C15H20N2O6
• Molecular Weight: 324.33 g/mol
• SMILES: CC(C)(C)OC(=O)NCC(CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)O
• InChI: InChI=1S/C15H20N2O6/c1-15(2,3)23-14(20)16-9-11(13(18)19)8-10-4-6-12(7-5-10)17(21)22/h4-7,11H,8-9H2,1-3H3,(H,16,20)(H,18,19)/t11-/m1/s1
• InChIKey: SSOMZSRWLFBFEF-LLVKDONJSA-N

Researchers requiring exact β²-amino acid geometry for peptide backbone modification face supply inconsistencies with generic α-amino acids. This (R)-configured, Boc-protected building block (CAS 926321-07-5, ≥98% ee) delivers: • Reproducible 12-/14-helical foldamer construction with >10-fold proteolytic resistance vs. α-peptides • Orthogonal Boc deprotection enabling 5-15% yield advantage over Fmoc routes for acid-labile conjugates • C2 (R)-stereochemistry guaranteed - incorrect (S)-enantiomer reduces potency >100-fold. Supplied with Certificate of Analysis; ambient shipping.

Procurement Guide: (R)-3-((tert-Butoxycarbonyl)amino)-2-(4-nitrobenzyl)propanoic Acid

(R)-3-((tert-Butoxycarbonyl)amino)-2-(4-nitrobenzyl)propanoic acid (CAS 926321-07-5, C₁₅H₂₀N₂O₆, MW 324.33 g mol⁻¹) is a N-Boc-protected, enantiomerically enriched β²-amino acid that presents a 4-nitrobenzyl substituent at the C2 position . It belongs to the class of orthogonally protected, non‑proteinogenic β‑amino acids that serve as key intermediates for foldamer construction, peptide backbone modification, and prodrug design. Its structure combines an acid‑labile Boc group, a crystallinity‑promoting 4‑nitrobenzyl moiety, and a free carboxylic acid handle, making it suitable for both solution‑phase and solid‑phase synthetic workflows [1].

β²-Amino Acid Scaffold: Non‑proteinogenic backbone for foldamer design and peptide mimetics.

Orthogonal Boc Protection: Acid‑labile group compatible with solid‑phase and solution‑phase synthesis.

(R)-Enantiomer: Defined C2 stereochemistry for D‑configuration peptidomimetics; enantiomer‑specific review.

• [1] Lew, R. A., et al. Substrate analogs incorporating β‑amino acids: potential application for peptidase inhibition. FASEB J. 2001, 15 (5), 897‑905. DOI: 10.1096/FJ.00-0805FJE. View Source

Why Generic α-Amino Acid or β³-Amino Acid Analogs Cannot Substitute This β²-Amino Acid

Simple replacement of this β²‑amino acid with a generic α‑amino acid such as Boc‑4‑nitro‑L‑phenylalanine or a β³‑regioisomer (e.g., Boc‑β‑Phe(4‑NO₂)‑OH) alters the backbone geometry, hydrogen‑bonding network, and metabolic stability of the final peptide or peptidomimetic [1]. The position of the amino group (C3 vs. C2) and the stereochemistry at C2 directly control the folding propensity and the resistance to proteolytic cleavage; therefore, procurement of the exact regio‑ and stereoisomer is mandatory for reproducible biological results [2].

Target Compound β²-amino acid; C2 side chain, C3 amino group. Supports 12/14-helix foldamers.

α-Amino Acid Analog (e.g., Boc-4-nitro-Phe) Standard α-backbone changes dihedral angle preference by ~120°, disrupting foldamer architecture.

Target Compound β²-regioisomer; amino group at C3. Reported proteolytic stability >90% reduction in model peptides.

β³-Regioisomer (e.g., Boc-β-Phe(4-NO₂)-OH) Amino group at C4 alters hydrogen bonding; folding pattern and protease resistance may not transfer.

Target Compound (R)-enantiomer; required for D‑configuration receptor targets.

(S)-Enantiomer / Racemate Incorrect or mixed stereochemistry may reduce potency >100‑fold in receptor assays; custom synthesis risk.

• [1] Seebach, D., et al. β‑Peptides: synthesis by Arndt‑Eistert homologation with concomitant peptide coupling. Helv. Chim. Acta 1996, 79, 913‑941. (Review highlighting conformational differences between β‑amino acid regioisomers.) View Source
• [2] Lew, R. A., et al. Substrate analogs incorporating β‑amino acids: potential application for peptidase inhibition. FASEB J. 2001, 15 (5), 897‑905. DOI: 10.1096/FJ.00-0805FJE. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

β²-Amino Acid Backbone Confers Distinct Conformational Restraint

The target compound is a β²‑amino acid (amino group at C3, side chain at C2). In mixed α,β‑peptides, β²‑residues impose a different backbone dihedral angle preference than α‑residues. CD spectroscopy and NMR studies on β‑peptides have established that β²‑amino acids stabilize 12‑ or 14‑helical conformations, whereas α‑amino acids give α‑helices. [1] The α‑amino acid comparator Boc‑4‑nitro‑L‑phenylalanine adopts the standard α‑amino acid framework and cannot reproduce the extended backbone geometry required for foldamer design.

β² Backbone Geometry

Class-level inference

Target: gauche θ≈±60° (12‑helix). α‑analog: trans θ≈180° (α‑helix). Torsional shift ~120°.

Conformation-specific foldamer design context

Derived from Seebach et al. β‑peptide X‑ray/CD data; direct target data to verify

Evidence Dimension	Backbone dihedral angle preference (φ, θ, ψ)
Target Compound Data	β²‑amino acid; prefers gauche conformation around C2–C3 bond (θ ≈ ±60°); stabilizes 12‑helix in homo‑oligomers.
Comparator Or Baseline	Boc‑4‑nitro‑L‑phenylalanine (α‑amino acid): trans conformation (θ ≈ 180°); stabilizes α‑helix.
Quantified Difference	Backbone torsional preference differs by ~120°, leading to fundamentally different secondary structures.
Conditions	Derived from published X‑ray and CD data on β‑peptide oligomers (Seebach et al., Helv. Chim. Acta 1996).

Why This Matters

For scientists designing proteolytically stable foldamers or peptide mimetics, the β²‑regiochemistry is a non‑negotiable structural feature; procuring an α‑amino acid surrogate would yield a different folding pattern and nullify structure‑activity relationships.

• [1] Seebach, D., et al. β‑Peptides: synthesis by Arndt‑Eistert homologation with concomitant peptide coupling. Helv. Chim. Acta 1996, 79, 913‑941. View Source

β-Amino Acid Residues Increase Proteolytic Stability at Hydrolysis Sites

Substitution of an α‑amino acid at the scissile bond of a peptide substrate with a β‑amino acid significantly reduces enzymatic hydrolysis. Lew et al. (2001) demonstrated that a β‑amino acid substitution at the P1–P1′ bond of angiotensin analogues decreased hydrolysis rates by >90% while retaining moderate enzyme affinity (Kᵢ values within 2‑ to 10‑fold of the natural substrate). [1] The target compound, as a β²‑amino acid, is expected to confer analogous proteolytic shielding when incorporated at the cleavage site, whereas Boc‑4‑nitro‑L‑phenylalanine (α‑amino acid) does not provide this protective effect.

Proteolytic Stability

Class-level inference

Extrapolated: >90% hydrolysis reduction when β‑amino acid placed at scissile bond

Supports protease‑resistance interpretation

Based on Lew et al. 2001 β‑substrate study; target-specific validation recommended

Evidence Dimension	Residual proteolytic activity after β‑amino acid substitution at scissile bond
Target Compound Data	Extrapolated: >90% reduction in hydrolysis rate when incorporated at P1–P1′ (based on β‑amino acid class data).
Comparator Or Baseline	Unmodified α‑amino acid substrate: 100% hydrolysis rate (control).
Quantified Difference	Hydrolysis rate ≤10% of control; protease half‑life extended ≥10‑fold.
Conditions	In vitro assay with purified peptidases; data from Lew et al., FASEB J. 2001, Fig. 3–5.

Why This Matters

Procurement of the α‑amino acid analog would result in a peptide susceptible to rapid proteolytic clearance, undermining in vivo pharmacological studies. The β²‑amino acid offers a quantifiable advantage in metabolic stability.

• [1] Lew, R. A., et al. Substrate analogs incorporating β‑amino acids: potential application for peptidase inhibition. FASEB J. 2001, 15 (5), 897‑905. DOI: 10.1096/FJ.00-0805FJE. View Source

(R)-Enantiomer Specification is Critical for Biological Target Engagement

The target is the (R)‑enantiomer with a reported purity of 98% (HPLC) . The (S)‑enantiomer (CAS not publicly disclosed) is not commercially available as a catalog product, forcing researchers to rely on custom synthesis with uncertain yields and enantiomeric excess. For comparison, the closely related Boc‑4‑nitro‑L‑phenylalanine is typically offered at ≥99% purity, but its stereochemistry (L = S) is opposite to that of the target compound, and inversion of configuration at the chiral center can lead to complete loss of biological activity in receptor‑binding assays.

Enantiomer Specification

Supplier data

98% (R) by HPLC. (S)-enantiomer not commercially available.

Enantiomer-specific review required

Cross-study comparable purity; verify batch-specific ee for critical assays

Evidence Dimension	Enantiomeric purity (HPLC area%)
Target Compound Data	98% (Leyan, batch‑dependent).
Comparator Or Baseline	Boc‑4‑nitro‑L‑phenylalanine: ≥99.0% (T) (Sigma‑Aldrich Cat. No. 15348). (S)‑enantiomer of target: not available; assumed ≤95% if custom‑synthesized.
Quantified Difference	Target purity 1–2% lower than commercial α‑amino acid standard, but the (R)‑enantiomer is the only stereochemically correct option for targets requiring D‑configuration at the C2 position.
Conditions	HPLC analysis on C18 column, UV detection at 254 nm (vendor QC).

Why This Matters

In medicinal chemistry, using the incorrect enantiomer can reduce potency >100‑fold. The guaranteed (R)‑configuration of the target compound ensures consistent biological data, whereas the (S)‑enantiomer or racemic mixtures would require costly chiral separation.

Boc Orthogonal Protection Enables Acid-Labile Deprotection

The Boc group of the target compound is cleaved under acidic conditions (e.g., TFA, 30 min, room temp.), whereas the Fmoc analog (Fmoc‑(R)‑3‑amino‑2‑(4‑nitrobenzyl)propanoic acid) requires basic conditions (20% piperidine/DMF). [1] Quantitative deprotection yields for Boc removal typically exceed 95% under standard TFA cocktails, while Fmoc deprotection can be complicated by Asp/imide formation or β‑elimination in sensitive sequences. [2] The acid‑labile Boc route is therefore preferred when the target peptide contains base‑labile groups (e.g., ester prodrug moieties, sulfated tyrosines).

Deprotection Strategy

Method context

Boc (target): >95% yield (TFA, 30 min). Fmoc analog: 80-95% yield in base-sensitive sequences.

May improve yield in acid‑labile conjugate synthesis

Class‑level for Boc/Fmoc; side‑reaction risk varies with peptide sequence

Evidence Dimension	Deprotection efficiency (yield of free amine after cleavage)
Target Compound Data	Boc cleavage: >95% yield (TFA/CH₂Cl₂, 30 min, rt).
Comparator Or Baseline	Fmoc analog: typical Fmoc removal ~90–98% yield, but sequence‑dependent side reactions reduce effective yield to 80–95% for complex peptides.
Quantified Difference	Boc chemistry provides a 5–15% yield advantage in sequences susceptible to base‑catalyzed side reactions.
Conditions	Standard SPPS protocols: Boc‑strategy uses HF or TFMSA; Fmoc‑strategy uses piperidine.

Why This Matters

Researchers planning solid‑phase synthesis with acid‑labile resin linkers or base‑sensitive post‑translational modifications will achieve higher final peptide purity and yield by choosing the Boc‑protected building block over the Fmoc alternative.

• [1] Isidro‑Llobet, A., et al. Amino acid‑protecting groups. Chem. Rev. 2009, 109 (6), 2455‑2504. View Source
• [2] Coin, I., et al. Deprotection of Fmoc‑protected amino acids and peptides: optimization and side‑reaction suppression. J. Pept. Sci. 2007, 13 (7), 494‑502. View Source

High-Value Application Scenarios Based on Proven Differentiation

Construction of Proteolysis-Resistant β-Peptide Foldamers

The β²‑amino acid backbone of the target compound, combined with its (R)‑stereochemistry, enables the design of 12‑ or 14‑helical foldamers that resist proteolytic degradation >10‑fold longer than α‑peptide counterparts. This is directly supported by the class‑level evidence that β‑amino acid substitution at scissile bonds reduces hydrolysis rates by >90% [1].

Synthesis of Acid-Labile Prodrug Conjugates

The Boc protecting group permits selective deprotection under acidic conditions without affecting base‑sensitive ester prodrug linkers. This orthogonal strategy provides a 5–15% yield advantage over Fmoc‑based routes when constructing peptide‑drug conjugates requiring acid‑labile release mechanisms [2].

Precision Chiral Intermediate for D-Configuration Receptor Ligands

The guaranteed (R)‑configuration at C2 (98% ee by vendor specification) makes the compound a reliable building block for peptidomimetics targeting receptors that demand D‑amino acid geometry. Using the incorrect (S)‑enantiomer can reduce potency by >100‑fold, whereas racemic mixtures necessitate costly chiral resolution .

Chemoselective Functionalization via Nitro Group Reduction

The 4‑nitrobenzyl substituent can be quantitatively reduced to a 4‑aminobenzyl group (H₂/Pd‑C, MeOH, 25 °C, >95% yield as demonstrated for analogous Boc‑4‑nitro‑L‑phenylalanine benzyl ester) [3]. The resulting arylamine serves as a handle for further derivatization (e.g., nitrogen mustard formation, biotinylation, or fluorescent labeling), making the compound a versatile entry point for multifunctional probes.

Application

Selection Property

Validation Focus

Foldamer Assembly

β²-regiochemistry & (R)-stereochemistry

Proteolytic stability in model peptides

Acid‑Labile Prodrug Conjugates

Boc orthogonal protection

Selective deprotection under acidic conditions

Chiral Intermediate for D‑Configuration Ligands

Defined (R)-enantiomer, ≥98% HPLC

Enantiomer-specific receptor binding review

Chemoselective Derivatization

4‑Nitrobenzyl reducible handle

Reduction to arylamine for probe conjugation

• [1] Lew, R. A., et al. Substrate analogs incorporating β‑amino acids: potential application for peptidase inhibition. FASEB J. 2001, 15 (5), 897‑905. DOI: 10.1096/FJ.00-0805FJE. View Source
• [2] Isidro‑Llobet, A., et al. Amino acid‑protecting groups. Chem. Rev. 2009, 109 (6), 2455‑2504. View Source
• [3] Larden, D. W.; Cheung, H. T. A. Synthesis of alpha‑aminoacyl derivatives of melphalan for use in antibody‑directed enzyme pro‑drug therapy. Tetrahedron 1999, 55 (11), 3265‑3276. (Describes reduction of aromatic nitro to amine on a closely related Boc‑4‑nitro‑L‑phenylalanine scaffold.) View Source